Cas no 1448026-97-8 (N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide)

• Product Name: N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• CAS No: 1448026-97-8
• MF: C₁₇H₁₈N₄O₄
• MW: 342.349223613739
• CID: 5959329
• PubChem ID: 71788705
• Update Time: 2025-07-10

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)oxamide
• Ethanediamide, N1-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N2-(5-methyl-3-isoxazolyl)-
• N1-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)-N2-(5-methylisoxazol-3-yl)oxalamide
• AKOS024538214
• 1448026-97-8
• N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide
• F6200-3310

• Inchi： 1S/C17H18N4O4/c1-10-7-15(20-25-10)19-17(24)16(23)18-8-14(22)12-9-21(2)13-6-4-3-5-11(12)13/h3-7,9,14,22H,8H2,1-2H3,(H,18,23)(H,19,20,24)
• InChI Key： FWAYZPKLVCQUPF-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)(=O)C(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 342.13280507g/mol
• Monoisotopic Mass: 342.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide

Comprehensive Overview of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide (CAS No. 1448026-97-8)

N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide, with the CAS number 1448026-97-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole moiety and an oxazole ring, which are pivotal in drug discovery due to their bioactive properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or signaling modulator, aligning with current trends in targeted therapy development.

The compound’s hydroxyethyl and ethanediamide functional groups contribute to its solubility and binding affinity, making it a candidate for structure-activity relationship (SAR) studies. In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer immunotherapy and neurodegenerative disease research. N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide is often explored alongside keywords like "indole derivatives in drug design" and "oxazole-based therapeutics," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, this compound exemplifies the convergence of heterocyclic chemistry and peptide mimetics. Its CAS 1448026-97-8 identifier is frequently searched in academic databases, underscoring its utility in high-throughput screening (HTS) assays. Given the rising interest in AI-driven drug discovery, computational studies on this molecule’s binding pockets and pharmacophore models have become a hot topic. Researchers also investigate its metabolic stability and toxicity profiles, addressing common queries about ADME (absorption, distribution, metabolism, excretion) properties.

In the context of green chemistry, the synthesis of N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide is optimized to minimize waste, aligning with global sustainability goals. Its indole-3-ethyl segment is analogous to natural products, sparking discussions on bioinspired synthesis. Furthermore, the compound’s oxazole-3-yl group is a focal point for click chemistry applications, a technique widely adopted in bioconjugation and proteomics.

The pharmacological potential of CAS 1448026-97-8 extends to GPCR (G protein-coupled receptor) modulation, a trending area in precision medicine. Online forums and scientific platforms frequently highlight its role in cell proliferation studies, often linked to searches like "indole-oxazole hybrid bioactive compounds". As the pharmaceutical industry shifts toward fragment-based drug design, this molecule’s scaffold diversity offers a template for novel lead optimization strategies.

In summary, N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl-N'-(5-methyl-1,2-oxazol-3-yl)ethanediamide represents a multifaceted tool for researchers exploring molecular targeting and therapeutic innovation. Its CAS 1448026-97-8 designation ensures traceability in literature, while its structural features continue to inspire cutting-edge studies at the intersection of chemical biology and drug development.